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Compound of Interest

Compound Name: Piperacillin dimer

CAS No.: 2170771-53-4

Cat. No.: B8820285

Get Quote

This guide provides a comprehensive technical overview of the primary dimeric impurities of

the broad-spectrum antibiotic, piperacillin. Intended for researchers, scientists, and drug

development professionals, this document delves into the core chemical properties, formation

pathways, and analytical methodologies for the identification and characterization of these

critical process-related and degradation impurities. The focus is on providing not just

procedural steps, but the underlying scientific rationale to ensure robust and reliable analytical

outcomes.

Introduction: The Significance of Piperacillin
Impurities
Piperacillin is a potent ureidopenicillin antibiotic, widely utilized in clinical settings for the

treatment of severe bacterial infections.[1] Like all β-lactam antibiotics, piperacillin is

susceptible to degradation, which can compromise its efficacy and potentially introduce new

safety concerns.[2] Among the various degradation products, dimeric impurities are of particular

importance due to their potential for precipitation in reconstituted solutions and their impact on

the overall purity profile of the active pharmaceutical ingredient (API) and drug product.[2][3] A
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thorough understanding and accurate monitoring of these dimers are, therefore, paramount in

pharmaceutical development and quality control.

Two primary dimeric impurities have been identified and are of significant interest: the 6-APA

Piperacillin Dimer and the Penicilloic Acid-Piperacillin Dimer. This guide will address the

distinct characteristics of each.

Core Chemical Properties of Piperacillin Dimer
Impurities
A clear distinction between the two main piperacillin dimer impurities is essential for accurate

identification and reporting. Their formation pathways differ, leading to distinct molecular

formulas and weights.

The 6-APA Piperacillin Dimer
This impurity is formed from the covalent linkage of a 6-aminopenicillanic acid (6-APA)

molecule with a piperacillin molecule. 6-APA is a key starting material in the semi-synthetic

production of penicillins. The formation of this dimer is often considered a process-related

impurity.

The Penicilloic Acid-Piperacillin Dimer
This dimer is a degradation product formed when the β-lactam ring of one piperacillin molecule

is hydrolyzed to form piperacilloic acid. This intermediate then acts as a nucleophile, attacking

a second piperacillin molecule to form the dimer.[2][3][4] This impurity is also referred to simply

as "Piperacillin Dimer" in some literature and commercial standards.[1][5][6][7]

The following table summarizes the key quantitative data for these two dimeric impurities:
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Impurity Name
Molecular

Formula

Molecular

Weight ( g/mol )

Monoisotopic

Mass (Da)

Common

Synonyms

6-APA

Piperacillin

Dimer

C₃₁H₃₇N₇O₉S₂ 715.8[8][9] 715.20941813

Piperacillin

Impurity 18,

Piperacillin

Penicillamide

Penicilloic Acid-

Piperacillin

Dimer

C₄₆H₅₄N₁₀O₁₄S₂
1035.11[1][5][6]

[7]

1034.32623878[

7]

Piperacillin

Dimer,

Piperacillin dimer

open ring[5]

Formation Pathways and Degradation Mechanisms
The formation of these dimers is a critical aspect of piperacillin's stability profile. Understanding

the underlying mechanisms is key to developing control strategies during manufacturing and

storage.

The primary degradation pathway leading to the formation of the penicilloic acid-piperacillin
dimer is initiated by the hydrolysis of the strained β-lactam ring in piperacillin.[3][4] This

hydrolysis can be accelerated by pH variations (both acidic and alkaline conditions) and

elevated temperatures.[2][3]
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Caption: Formation of the Penicilloic Acid-Piperacillin Dimer.

Analytical Methodologies for Characterization
A multi-faceted analytical approach is typically required for the unambiguous identification and

quantification of piperacillin dimer impurities. High-Performance Liquid Chromatography

(HPLC) is the workhorse for separation and quantification, while Mass Spectrometry (MS) and

Nuclear Magnetic Resonance (NMR) spectroscopy are indispensable for structural elucidation.

Stability-Indicating HPLC Method
A robust, stability-indicating HPLC method is crucial for separating the dimer impurities from the

parent piperacillin peak and other degradation products.[10]

Experimental Protocol: Reversed-Phase HPLC for Piperacillin and its Impurities

Chromatographic System:

HPLC system with a gradient pump, autosampler, and UV detector.[11]
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Column: C18, 4.6 mm x 25 cm, 5 µm packing (L1).[11]

Detector Wavelength: 220 nm.[11]

Flow Rate: 1.0 mL/min.[11]

Injection Volume: 10-20 µL.[11]

Mobile Phase Preparation:

Mobile Phase A: A buffer solution, such as 0.1% orthophosphoric acid in water or 25mM

potassium dihydrogen phosphate.[10]

Mobile Phase B: Acetonitrile or methanol.[10]

A gradient elution is typically employed to achieve optimal separation.

Sample Preparation:

Dissolve an accurately weighed quantity of the piperacillin sample in the mobile phase or a

suitable diluent to achieve a known concentration (e.g., 1 mg/mL).[11]

Forced Degradation Studies (to generate impurities):

Acidic Degradation: Adjust the pH of a piperacillin solution to 2 with 0.1 M HCl and monitor

over time.[2]

Alkaline Degradation: Adjust the pH to 10 with 0.1 M NaOH and monitor.[2]

Oxidative Degradation: Treat the piperacillin solution with 3% H₂O₂.[2]

Thermal Degradation: Heat a piperacillin solution at 60°C.[2]

These stressed samples are then analyzed by the HPLC method to demonstrate its ability

to separate the degradation products from the main peak.
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Caption: Workflow for Impurity Analysis via HPLC.

Mass Spectrometry (MS) for Identification
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High-resolution mass spectrometry (HRMS), often coupled with liquid chromatography (LC-

MS), provides definitive confirmation of the molecular weight of the impurities.[12]

6-APA Piperacillin Dimer: The protonated molecule [M+H]⁺ is expected at an m/z of

716.2167.[12] Its high mass makes it easily distinguishable from piperacillin (m/z 518.1704)

and piperacillin penicilloic acid (m/z 536.1810).[12]

Penicilloic Acid-Piperacillin Dimer: The protonated molecule [M+H]⁺ would be expected at

an m/z corresponding to its higher molecular weight of 1035.11.

Tandem mass spectrometry (MS/MS) can be used to generate unique fragmentation patterns

for each impurity, providing further structural confirmation.[12]

Nuclear Magnetic Resonance (NMR) Spectroscopy for
Structural Elucidation
For unequivocal structural identification, particularly for novel or uncharacterized impurities, ¹H

and ¹³C NMR spectroscopy are the gold standards.[2]

Experimental Protocol: NMR Sample Preparation and Analysis

Sample Preparation:

Isolate and purify the dimer impurity, often through preparative HPLC.

Freeze-dry the isolated fraction to obtain a solid sample.

Weigh approximately 5-10 mg of the purified dimer.[2]

Dissolve the sample in a suitable deuterated solvent, such as DMSO-d₆ (approximately

0.6 mL), in a 5 mm NMR tube.[2]

Instrumentation and Experiments:

A high-field NMR spectrometer (400 MHz or higher) is recommended.[2]

Acquire standard 1D spectra (¹H and ¹³C).
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Perform 2D NMR experiments (e.g., COSY, HSQC, HMBC) to establish connectivity and

provide a complete structural assignment.

Conclusion
The formation of dimeric impurities is a critical quality attribute for piperacillin. The 6-APA

piperacillin dimer and the penicilloic acid-piperacillin dimer are two distinct entities with

different formation pathways and molecular weights. A comprehensive analytical strategy

employing a combination of HPLC for separation and quantification, mass spectrometry for

molecular weight confirmation, and NMR for definitive structural elucidation is essential for the

effective control and monitoring of these impurities. This ensures the overall quality, safety, and

efficacy of piperacillin-based pharmaceutical products.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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